Cas no 2171859-05-3 (2-(4-chloro-3-methylphenyl)methanesulfinylpropan-1-amine)

• Product Name: 2-(4-chloro-3-methylphenyl)methanesulfinylpropan-1-amine
• CAS No: 2171859-05-3
• MF: C₁₁H₁₆ClNOS
• MW: 245.768840789795
• CID: 6396028
• PubChem ID: 165746178
• Update Time: 2025-08-10

2-(4-chloro-3-methylphenyl)methanesulfinylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methylphenyl)methanesulfinylpropan-1-amine
• 2-[(4-chloro-3-methylphenyl)methanesulfinyl]propan-1-amine
• 2171859-05-3
• EN300-1283018

• Inchi： 1S/C11H16ClNOS/c1-8-5-10(3-4-11(8)12)7-15(14)9(2)6-13/h3-5,9H,6-7,13H2,1-2H3
• InChI Key： CZZVWYKXCUCPNJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CS(C(C)CN)=O

Computed Properties

• Exact Mass: 245.0641130g/mol
• Monoisotopic Mass: 245.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.3Ų

Additional information on 2-(4-chloro-3-methylphenyl)methanesulfinylpropan-1-amine

Professional Introduction to Compound with CAS No. 2171859-05-3 and Product Name: 2-(4-chloro-3-methylphenyl)methanesulfinylpropan-1-amine

The compound identified by the CAS number 2171859-05-3 and the product name 2-(4-chloro-3-methylphenyl)methanesulfinylpropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and molecular research. The presence of a methylsulfinyl group and a chlorinated aromatic ring suggests a rich chemical reactivity that could be exploited for various biochemical interactions.

Recent studies in medicinal chemistry have highlighted the importance of sulfinyl-containing derivatives in developing novel therapeutic agents. The sulfinylpropan-1-amine moiety in this compound introduces a polar, nitrogen-rich segment that can enhance solubility and binding affinity to biological targets. This feature is particularly valuable in designing small-molecule inhibitors targeting enzymes and receptors involved in critical metabolic pathways.

The 4-chloro-3-methylphenyl substituent adds another layer of complexity, influencing both the electronic properties and steric environment of the molecule. Chloro-substituted aromatic compounds are well-documented for their role in pharmaceuticals, often serving as key pharmacophores in antiviral, anticancer, and anti-inflammatory drugs. The combination of these structural elements in 2-(4-chloro-3-methylphenyl)methanesulfinylpropan-1-amine makes it a promising candidate for further exploration.

In the context of contemporary drug development, this compound aligns with the growing trend toward rational drug design, where structural modifications are meticulously tailored to optimize pharmacokinetic and pharmacodynamic properties. The methylsulfinylpropan-1-amine core can be seen as a derivative of known bioactive scaffolds, suggesting potential therapeutic relevance. Researchers have been particularly interested in its interactions with proteases and kinases, which are pivotal targets in oncology and inflammatory diseases.

Advanced computational methods, such as molecular docking and quantum mechanics simulations, have been employed to predict the binding affinity of this compound to various protein targets. Preliminary results indicate strong interactions with enzymes involved in signal transduction pathways, which are often dysregulated in pathological conditions. This aligns with recent findings that emphasize the role of sulfinyl compounds in modulating enzyme activity through precise steric and electronic interactions.

The synthesis of 2-(4-chloro-3-methylphenyl)methanesulfinylpropan-1-amine involves multi-step organic transformations, showcasing the synthetic versatility of modern pharmaceutical chemistry. Key synthetic strategies include sulfinylation reactions followed by nucleophilic substitution or reduction steps to introduce the amine functionality. These methodologies highlight the compound's accessibility for further derivatization, enabling chemists to explore analogues with tailored properties.

From a biochemical perspective, the compound's structure suggests potential mechanisms of action that warrant further investigation. The methylsulfinyl group may serve as a hydrogen bond acceptor or participate in hydrophobic interactions within biological macromolecules. Meanwhile, the electron-withdrawing nature of the sulfoxide moiety could modulate nearby functional groups, influencing reactivity at binding sites. Such features are critical for designing molecules that exhibit high selectivity and potency.

Current research trends indicate that derivatives of this class are being explored for their antimicrobial properties. The combination of aromatic rings with polar functional groups often enhances interaction with bacterial cell walls or enzymes essential for microbial survival. Preliminary assays have shown promising activity against certain resistant strains, underscoring the need for detailed mechanistic studies.

The pharmaceutical industry continues to leverage structural diversity to uncover new therapeutic opportunities. Compounds like 2-(4-chloro-3-methylphenyl)methanesulfinylpropan-1-amine exemplify how subtle modifications can lead to significant functional enhancements. As synthetic techniques evolve, access to complex molecular architectures becomes more efficient, accelerating the discovery pipeline.

In conclusion, the compound with CAS No. 2171859-05-3 represents a compelling subject for medicinal chemistry research due to its unique structural features and potential biological activities. The interplay between its methylsulfinylpropan-1-amine core and 4-chloro-3-methylphenyl substituent offers a rich foundation for designing next-generation therapeutics. Continued investigation into its chemical properties and biological effects will likely yield valuable insights into disease mechanisms and novel treatment strategies.